Cas no 497-23-4 (2,5-dihydrofuran-2-one)

2,5-dihydrofuran-2-one structure
2,5-dihydrofuran-2-one structure
Product Name:2,5-dihydrofuran-2-one
CAS No:497-23-4
MF:C4H4O2
MW:84.0733613967896
MDL:MFCD00005376
CID:37793
PubChem ID:24857130
Update Time:2025-04-18

2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

    • gamma-crotonolactone
    • g-Crotonolactone
    • 2(5H)-Furanone
    • 2-Buten-1,4-olide~gamma-Crotonolactone
    • 2-(5H)-furanone
    • 2-Furanone
    • 2H-furan-5-one
    • Furan-2(5H)-one
    • 2-Oxo-2,5-dihydrofuran
    • γ-Crotonolactone
    • 2-Buten-1,4-olide
    • BUTENOLIDE
    • 2-Butenolide
    • Isocrotonolactone
    • 2-Buten-4-olide
    • Crotonolactone
    • gamma-Crotolactone
    • 4-Hydroxy-2-butenoic acid lactone
    • alpha,beta-Crotonolactone
    • 2,5-dihydrofuran-2-one
    • gamma-Hydroxycrotonic acid lactone
    • delta,alpha,beta-Butenolide
    • 5H-furan-2-one
    • 5-hydrofuran-2-one
    • 2-Butenoic acid-gamma-lactone
    • 2-Butenoic acid gamma-lactone
    • .gamma.-Crotonolactone
    • 4-Hydroxycrotonic acid gamm
    • MDL： MFCD00005376
    • Inchi： 1S/C4H4O2/c5-4-2-1-3-6-4/h1-2H,3H2
    • InChI Key： VIHAEDVKXSOUAT-UHFFFAOYSA-N
    • SMILES： O=C1C=CCO1
    • BRN： 383585

Computed Properties

  • Exact Mass: 84.02110
  • Monoisotopic Mass: 84.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.185 g/mL at 25 °C(lit.)
  • Melting Point: 4-5 °C (lit.)
  • Boiling Point: 86-87 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
  • Refractive Index: n20/D 1.469(lit.)
  • Water Partition Coefficient: Immiscible with water.
  • PSA: 26.30000
  • LogP: 0.09940
  • FEMA: 2587
  • Sensitiveness: Sensitive to heat, light and air
  • Solubility: Soluble in water

2,5-dihydrofuran-2-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319
  • Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • FLUKA BRAND F CODES：8-10
  • RTECS：LU3453000
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C
  • Safety Term：S26
  • Packing Group：I; II; III
  • Packing Group：I; II; III
  • Risk Phrases：R36/37/38

2,5-dihydrofuran-2-one Customs Data

  • HS CODE：29322980
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dihydrofuran-2-one Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 497-23-4 93.0%(GC)
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Alichem
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Chemenu
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2,5-dihydrofuran-2-one Production Method

2,5-dihydrofuran-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:497-23-4)2(5H)-呋喃酮
Order Number:LE2471913;LE2028;LE14171
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:497-23-4)2(5H)-呋喃酮
LE2471913;LE2028;LE14171
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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